4-((4-(Difluoromethoxy)phenyl)amino)-2-(hexylamino)-4-oxobutanoic acid
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Description
4-((4-(Difluoromethoxy)phenyl)amino)-2-(hexylamino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C17H24F2N2O4 and its molecular weight is 358.386. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Applications
- Synthesis and Activity of Analogs : Research has explored the synthesis of various analogs of 4-aryl-2,4-dioxobutanoic acids, demonstrating their potential in producing compounds with analgesic, anti-inflammatory, and other pharmacological activities. The synthesis process involves the combination of structures from pyruvic acid and 4-aminoantipyrine, indicating a methodological approach to creating compounds with potentially significant therapeutic effects (Rubtsov et al., 2002).
Analytical Chemistry and Molecular Detection
- Development of ELISA for Pesticide Analysis : A study developed a sensitive enzyme-linked immunosorbent assay (ELISA) for analyzing pesticide residues in fruit, utilizing haptens similar in structure to the compound of interest. This research demonstrates the application of such compounds in improving food safety and monitoring environmental contamination (Zhang et al., 2008).
Molecular Structure and Spectroscopy
- Vibrational Spectroscopic Studies : Investigations into the molecular structure, vibrational spectroscopy, and theoretical calculations of related compounds have provided insights into their electronic and optical properties. Such studies are crucial for understanding the fundamental characteristics of these compounds and their potential applications in materials science and pharmaceutical design (Raju et al., 2015).
Potential in Medicinal Chemistry
- Inhibitory Peptides and Enzyme Inhibition : Research into amino acid derivatives similar to the compound of interest has shown their utility in creating inhibitors for specific enzymes, indicating their potential use in developing therapeutic agents for various diseases. For example, studies on dipeptoid structures have explored their anxiolytic properties, showcasing the versatility of these compounds in drug development (Debaerdemaeker et al., 1993).
Chemical Reactions and Catalysis
- Multi-Component Synthesis in Aqueous Media : The use of boric acid-catalyzed reactions for synthesizing 4H-isoxazol-5-ones from compounds structurally related to the one of interest highlights the importance of such chemicals in facilitating green chemistry approaches and enhancing reaction efficiency (Kiyani & Ghorbani, 2015).
Properties
IUPAC Name |
4-[4-(difluoromethoxy)anilino]-2-(hexylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24F2N2O4/c1-2-3-4-5-10-20-14(16(23)24)11-15(22)21-12-6-8-13(9-7-12)25-17(18)19/h6-9,14,17,20H,2-5,10-11H2,1H3,(H,21,22)(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFUZUKILCUTIIS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCNC(CC(=O)NC1=CC=C(C=C1)OC(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24F2N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.